Cas no 1932525-90-0 ((3R)-3-(Chlorosulfonyl)-1,1-dimethylethyl Ester 1-Pyrrolidinecarboxylic Acid)

• Product Name: (3R)-3-(Chlorosulfonyl)-1,1-dimethylethyl Ester 1-Pyrrolidinecarboxylic Acid
• CAS No: 1932525-90-0
• MF: C₉H₁₆ClNO₄S
• MW: 269.7456407547
• CID: 4823314
• Update Time: 2025-10-29

(3R)-3-(Chlorosulfonyl)-1,1-dimethylethyl Ester 1-Pyrrolidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate
• (3R)-3-(Chlorosulfonyl)-1,1-dimethylethyl Ester 1-Pyrrolidinecarboxylic Acid

• Inchi： 1S/C9H16ClNO4S/c1-9(2,3)15-8(12)11-5-4-7(6-11)16(10,13)14/h7H,4-6H2,1-3H3/t7-/m1/s1
• InChI Key： NTBNFZSSXSSJBA-SSDOTTSWSA-N
• SMILES： ClS([C@H]1CN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 1.5
• Topological Polar Surface Area: 72.1

(3R)-3-(Chlorosulfonyl)-1,1-dimethylethyl Ester 1-Pyrrolidinecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (3R)-3-(Chlorosulfonyl)-1,1-dimethylethyl Ester 1-Pyrrolidinecarboxylic Acid

Introduction to (3R)-3-(Chlorosulfonyl)-1,1-dimethylethyl Ester 1-Pyrrolidinecarboxylic Acid (CAS No. 1932525-90-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule holding the potential to revolutionize therapeutic strategies. One such compound, (3R)-3-(Chlorosulfonyl)-1,1-dimethylethyl Ester 1-Pyrrolidinecarboxylic Acid, identified by its CAS number 1932525-90-0, has garnered significant attention in recent years due to its unique structural properties and promising biological activities. This compound belongs to a class of molecules that exhibit remarkable potential in modulating various biological pathways, making it a subject of intense study in the field of medicinal chemistry.

The molecular structure of (3R)-3-(Chlorosulfonyl)-1,1-dimethylethyl Ester 1-Pyrrolidinecarboxylic Acid is characterized by a pyrrolidine core, which is a heterocyclic amine derivative known for its versatility in drug design. The presence of a chlorosulfonyl group and a dimethylethyl ester moiety further enhances its pharmacological profile. These functional groups contribute to the compound's ability to interact with biological targets in a highly specific manner, making it an attractive candidate for the development of novel therapeutics.

In recent years, there has been a surge in research focused on identifying and optimizing molecules that can modulate inflammatory pathways. The pyrrolidine scaffold, particularly when functionalized with groups like chlorosulfonyl, has shown promise in this regard. Studies have demonstrated that such modifications can enhance binding affinity and selectivity towards key enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). This has led to the exploration of (3R)-3-(Chlorosulfonyl)-1,1-dimethylethyl Ester 1-Pyrrolidinecarboxylic Acid as a potential lead compound for the development of anti-inflammatory agents.

Moreover, the stereochemistry of the pyrrolidine ring, specifically the (3R) configuration, plays a crucial role in determining the biological activity of the compound. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemical orientation, and the (R) configuration has been shown to confer enhanced efficacy and reduced toxicity in several therapeutic contexts. This has prompted researchers to investigate the potential of (3R)-3-(Chlorosulfonyl)-1,1-dimethylethyl Ester 1-Pyrrolidinecarboxylic Acid as a chiral building block for more complex drug candidates.

Recent advancements in computational chemistry have also contributed to the understanding of how (3R)-3-(Chlorosulfonyl)-1,1-dimethylethyl Ester 1-Pyrrolidinecarboxylic Acid interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to several key proteins involved in inflammatory and immunological processes. These interactions are mediated by the chlorosulfonyl group, which acts as a hydrogen bond acceptor and forms stable hydrophobic interactions with residues on the target protein surface. Such insights have guided the optimization of lead compounds towards higher potency and selectivity.

In addition to its anti-inflammatory potential, (3R)-3-(Chlorosulfonyl)-1,1-dimethylethyl Ester 1-Pyrrolidinecarboxylic Acid has been explored for its potential role in other therapeutic areas. For instance, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in cancer progression. The chlorosulfonyl group is known to modulate enzyme activity by covalently modifying key residues within the active site, leading to irreversible inhibition. This mechanism has been exploited in the development of targeted therapies for various malignancies.

The synthesis of (3R)-3-(Chlorosulfonyl)-1,1-dimethylethyl Ester 1-Pyrrolidinecarboxylic Acid presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Key synthetic steps involve the introduction of the chlorosulfonyl group followed by esterification with dimethyl sulfate or similar reagents. The stereochemistry at the pyrrolidine ring is typically established through chiral resolution or asymmetric synthesis techniques.

As research continues to uncover new biological activities and mechanisms of action for (3R)-3-(Chlorosulfonyl)-1,1-dimethylethyl Ester 1-Pyrrolidinecarboxylic Acid, its potential as a therapeutic agent continues to grow. The combination of its unique structural features and promising biological effects makes it an exciting candidate for further investigation. Future studies are likely to focus on optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models of disease.

The development of novel pharmaceuticals relies heavily on the discovery and optimization of bioactive molecules like (3R)-3-(Chlorosulfonyl)-1,1-dimethylethyl Ester 1-Pyrrolidinecarboxylic Acid. Its journey from a laboratory curiosity to a potential therapeutic agent exemplifies the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. As our understanding of disease mechanisms evolves, compounds such as this one will continue to play a crucial role in shaping future treatment strategies.